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Compound of Interest

Compound Name: Octadecenylammonium acetate

Cat. No.: B15176108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular properties of

octadecenylammonium acetate, a cationic surfactant of significant interest in various

scientific and industrial applications, including drug delivery systems and nanoparticle

synthesis. For comparative purposes, this guide also details the properties of its saturated

counterpart, octadecylammonium acetate.

Molecular Structure and Composition
Octadecenylammonium acetate is an ammonium salt formed through the reaction of

octadecenylamine, an 18-carbon unsaturated fatty amine, with acetic acid. The "octadecenyl"

designation indicates the presence of a double bond within the 18-carbon alkyl chain. A

prevalent isomer of octadecenylamine is oleylamine, where the cis double bond is located at

the 9th carbon position.

In contrast, octadecylammonium acetate, also known as stearylamine acetate, is the saturated

analogue, lacking a double bond in its 18-carbon alkyl chain. This seemingly minor structural

difference significantly influences their physical and chemical properties.
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The following table summarizes the key molecular data for both octadecenylammonium
acetate and octadecylammonium acetate, facilitating a clear comparison.

Property
Octadecenylammonium
Acetate

Octadecylammonium
Acetate

Molecular Formula C20H41NO2 C20H43NO2[1]

Molecular Weight 327.55 g/mol 329.6 g/mol [1][2]

Component Amine

Octadecenylamine (e.g.,

Oleylamine: C18H37N)[3][4][5]

[6][7]

Octadecylamine

(Stearylamine: C18H39N)

Component Acid Acetic Acid (C2H4O2) Acetic Acid (C2H4O2)

Experimental Protocols
The determination of the molecular weight for these compounds is typically achieved through

standard analytical chemistry techniques.

Methodology for Molecular Weight Determination:

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is the preferred method for

accurately determining the molecular weight. The compound is introduced into the mass

spectrometer, where it is ionized. The mass-to-charge ratio (m/z) of the resulting ions is then

measured, providing a precise molecular weight.

Titration: Acid-base titration can be employed to determine the equivalent weight of the

ammonium salt. A known mass of the sample is dissolved in a suitable solvent and titrated

with a standardized solution of a strong base. The endpoint of the titration allows for the

calculation of the molar mass.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can

confirm the structure of the compound. Integration of the proton signals can be used to verify

the ratio of the alkyl chain protons to the acetate protons, indirectly supporting the molecular

formula.
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Visualization of Molecular Association
The formation of octadecenylammonium acetate is a straightforward acid-base reaction

where the lone pair of electrons on the nitrogen atom of octadecenylamine accepts a proton

from acetic acid. This results in the formation of the octadecenylammonium cation and the

acetate anion, which are held together by electrostatic attraction.

Reactants
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Caption: Formation of Octadecenylammonium Acetate from its constituent amine and acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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